![molecular formula C21H26N2S B216422 4-benzyl-N-(2,4-dimethylphenyl)piperidine-1-carbothioamide](/img/structure/B216422.png)
4-benzyl-N-(2,4-dimethylphenyl)piperidine-1-carbothioamide
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Overview
Description
4-benzyl-N-(2,4-dimethylphenyl)piperidine-1-carbothioamide is a chemical compound that has gained significant attention in scientific research. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.
Mechanism of Action
The mechanism of action of 4-benzyl-N-(2,4-dimethylphenyl)piperidine-1-carbothioamide is not fully understood. However, studies have shown that this compound acts as a potent inhibitor of certain enzymes, including acetylcholinesterase and monoamine oxidase. These enzymes play a critical role in various physiological processes, and their inhibition has been linked to the treatment of various diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits significant biochemical and physiological effects. This compound has been shown to improve cognitive function, enhance memory, and reduce oxidative stress in animal models. Additionally, this compound has been shown to exhibit anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The advantages of using 4-benzyl-N-(2,4-dimethylphenyl)piperidine-1-carbothioamide in lab experiments include its high potency, selectivity, and low toxicity. However, the limitations of using this compound in lab experiments include its high cost and limited availability.
Future Directions
There are several future directions for research on 4-benzyl-N-(2,4-dimethylphenyl)piperidine-1-carbothioamide. These include the development of more efficient synthesis methods, the identification of novel targets for this compound, and the evaluation of its potential applications in various diseases. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential side effects.
Conclusion:
In conclusion, this compound is a chemical compound that has shown significant potential in scientific research. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in various fields. Further research is needed to fully understand the potential of this compound and its limitations.
Synthesis Methods
The synthesis of 4-benzyl-N-(2,4-dimethylphenyl)piperidine-1-carbothioamide has been achieved using different methods, including the reaction of 2,4-dimethylbenzaldehyde with piperidine followed by benzyl isothiocyanate. This method has been optimized to yield high purity and high yield of the compound.
Scientific Research Applications
4-benzyl-N-(2,4-dimethylphenyl)piperidine-1-carbothioamide has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neurobiology. This compound has been shown to exhibit significant activity against various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
properties
Molecular Formula |
C21H26N2S |
---|---|
Molecular Weight |
338.5 g/mol |
IUPAC Name |
4-benzyl-N-(2,4-dimethylphenyl)piperidine-1-carbothioamide |
InChI |
InChI=1S/C21H26N2S/c1-16-8-9-20(17(2)14-16)22-21(24)23-12-10-19(11-13-23)15-18-6-4-3-5-7-18/h3-9,14,19H,10-13,15H2,1-2H3,(H,22,24) |
InChI Key |
JZFQFOQRXFKBFD-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)NC(=S)N2CCC(CC2)CC3=CC=CC=C3)C |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=S)N2CCC(CC2)CC3=CC=CC=C3)C |
Origin of Product |
United States |
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